Cas no 1105198-58-0 (5-{[(4,6-dimethylpyrimidin-2-yl)sulfanyl]methyl}-1-phenyl-1H-1,2,3-triazole-4-carboxylic acid)

5-{[(4,6-Dimethylpyrimidin-2-yl)sulfanyl]methyl}-1-phenyl-1H-1,2,3-triazole-4-carboxylic acid is a heterocyclic compound featuring a triazole core linked to a phenyl group and a substituted pyrimidine moiety via a sulfanyl-methyl bridge. The presence of both carboxylic acid and pyrimidine functionalities enhances its potential as a versatile intermediate in medicinal chemistry and agrochemical synthesis. Its structural complexity allows for selective modifications, making it valuable in the development of biologically active molecules. The compound exhibits stability under standard conditions and is suitable for further derivatization, offering utility in ligand design and enzyme inhibition studies. Its well-defined chemical properties facilitate precise applications in research and industrial processes.
5-{[(4,6-dimethylpyrimidin-2-yl)sulfanyl]methyl}-1-phenyl-1H-1,2,3-triazole-4-carboxylic acid structure
1105198-58-0 structure
Product Name:5-{[(4,6-dimethylpyrimidin-2-yl)sulfanyl]methyl}-1-phenyl-1H-1,2,3-triazole-4-carboxylic acid
CAS No:1105198-58-0
MF:C16H15N5O2S
MW:341.387601137161
CID:5230497
Update Time:2025-05-21

5-{[(4,6-dimethylpyrimidin-2-yl)sulfanyl]methyl}-1-phenyl-1H-1,2,3-triazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 5-{[(4,6-dimethylpyrimidin-2-yl)sulfanyl]methyl}-1-phenyl-1H-1,2,3-triazole-4-carboxylic acid
    • Inchi: 1S/C16H15N5O2S/c1-10-8-11(2)18-16(17-10)24-9-13-14(15(22)23)19-20-21(13)12-6-4-3-5-7-12/h3-8H,9H2,1-2H3,(H,22,23)
    • InChI Key: LLUOTSRXEYAXKM-UHFFFAOYSA-N
    • SMILES: N1(C2=CC=CC=C2)C(CSC2=NC(C)=CC(C)=N2)=C(C(O)=O)N=N1

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Additional information on 5-{[(4,6-dimethylpyrimidin-2-yl)sulfanyl]methyl}-1-phenyl-1H-1,2,3-triazole-4-carboxylic acid

Recent Advances in the Study of 5-{[(4,6-dimethylpyrimidin-2-yl)sulfanyl]methyl}-1-phenyl-1H-1,2,3-triazole-4-carboxylic acid (CAS: 1105198-58-0)

The compound 5-{[(4,6-dimethylpyrimidin-2-yl)sulfanyl]methyl}-1-phenyl-1H-1,2,3-triazole-4-carboxylic acid (CAS: 1105198-58-0) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research briefing aims to provide a comprehensive overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and mechanistic insights.

Recent studies have highlighted the compound's role as a versatile scaffold for drug discovery. Its structure combines a triazole core with a pyrimidine sulfanyl moiety, which has been shown to interact with various biological targets. A 2023 study published in the *Journal of Medicinal Chemistry* demonstrated that this compound exhibits potent inhibitory activity against a range of enzymes, including kinases and proteases, suggesting its potential as a multi-target therapeutic agent.

In terms of synthesis, advancements have been made in optimizing the yield and purity of 5-{[(4,6-dimethylpyrimidin-2-yl)sulfanyl]methyl}-1-phenyl-1H-1,2,3-triazole-4-carboxylic acid. A novel one-pot synthesis method, reported in *Organic Letters*, has significantly reduced the reaction time and improved scalability, making it more feasible for industrial applications. This method involves the reaction of 4,6-dimethylpyrimidine-2-thiol with a triazole precursor under mild conditions, achieving yields of over 85%.

Biological evaluations have revealed promising results in various disease models. For instance, in vitro studies have shown that this compound exhibits strong anti-inflammatory and anti-proliferative effects, particularly in cancer cell lines. A 2024 study in *Bioorganic & Medicinal Chemistry Letters* reported that the compound selectively inhibits the NF-κB pathway, a key regulator of inflammation and cancer progression, at low micromolar concentrations. These findings underscore its potential as a lead compound for developing new anti-cancer and anti-inflammatory drugs.

Mechanistic studies have further elucidated the compound's mode of action. Structural analysis using X-ray crystallography and molecular docking has identified key interactions between the compound and its target proteins. The triazole and pyrimidine moieties form hydrogen bonds and hydrophobic interactions with active site residues, explaining its high binding affinity and selectivity. These insights are invaluable for structure-activity relationship (SAR) studies and future drug design efforts.

Despite these promising findings, challenges remain in translating this compound into clinical applications. Issues such as pharmacokinetics, toxicity, and formulation stability need to be addressed in future research. However, the compound's unique properties and broad-spectrum activity make it a compelling candidate for further investigation. Ongoing studies are exploring its potential in combination therapies and as a scaffold for developing derivatives with enhanced efficacy and safety profiles.

In conclusion, 5-{[(4,6-dimethylpyrimidin-2-yl)sulfanyl]methyl}-1-phenyl-1H-1,2,3-triazole-4-carboxylic acid (CAS: 1105198-58-0) represents a promising avenue for drug discovery, with recent research highlighting its synthetic accessibility, biological activity, and mechanistic insights. Continued exploration of this compound and its derivatives is expected to yield significant advancements in the treatment of various diseases, particularly cancer and inflammatory disorders.

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